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Compound of Interest

Compound Name: 5-Bromosalicylaldehyde

Cat. No.: B098134

Essential safety protocols and logistical plans are critical for the secure and effective use of 5-
Bromosalicylaldehyde in research and development. This guide provides immediate,
procedural, and step-by-step instructions for laboratory professionals. Adherence to these
guidelines is paramount for ensuring personal safety and maintaining a secure research
environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling 5-Bromosalicylaldehyde, a comprehensive approach to safety involves a
combination of engineering controls and personal protective equipment to minimize exposure.
[1][2][3] Facilities must be equipped with eyewash stations and safety showers in close
proximity to the workstation.[1][2][3]

Engineering Controls:

o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to control dust
and vapor exposure.[1][2][3]

Required Personal Protective Equipment:
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PPE Category Item Specifications

Must comply with OSHA's eye

and face protection regulations
Eye and Face Protection Safety Goggles or Glasses in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Nitrile gloves are a suitable
Hand Protection Chemical-resistant gloves option. Inspect gloves prior to
use.[2][4]

Wear appropriate protective
Body Protection Lab coat or protective clothing clothing to prevent skin
exposure.[3]

A dust mask (type N95) is

) ) ] recommended, especially

Respiratory Protection NIOSH-approved respirator ] ) ]
when dealing with the solid

form to avoid dust inhalation.

Operational Plan for Handling 5-
Bromosalicylaldehyde

A systematic approach to handling 5-Bromosalicylaldehyde, from preparation to disposal, is

essential for minimizing risks.
1. Preparation and Handling:

o Pre-handling Check: Before use, ensure all necessary PPE is available and in good
condition. Confirm that the fume hood is functioning correctly.

o Handling: Avoid generating dust.[1][3] Do not get the chemical in your eyes, on your skin, or
on your clothing.[1][3] Avoid ingestion and inhalation.[1][3] Wash hands and any exposed
skin thoroughly after handling.[1][2]

2. Storage:
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Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed.[1][2]

This material is air-sensitive and should be stored under an inert atmosphere.[1][5]

Incompatible materials to avoid are strong oxidizing agents.[1][2]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures:

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2][3]

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ] ) )
contaminated clothing and shoes. If skin

irritation persists, call a physician.[2][3][5]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

Inhalation ) ) o o )
breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][2][5]

Do NOT induce vomiting. Clean mouth with

Ingestion water and drink plenty of water afterwards. Get

medical attention if symptoms occur.[2][5]

Accidental Release Measures:

o Ensure adequate ventilation and use personal protective equipment.[2][5]
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o Sweep up the material and shovel it into a suitable, closed container for disposal.[1][2]
e Avoid creating dusty conditions.[3]

o Prevent the chemical from entering drains or surface water.[1][2]

Disposal Plan

Proper disposal of 5-Bromosalicylaldehyde and its contaminated materials is a critical step in
the chemical's lifecycle to ensure environmental safety.

o Waste Container: Use a designated, clearly labeled hazardous waste container for 5-
Bromosalicylaldehyde and any contaminated materials (e.g., gloves, weighing paper).[4]

o Labeling: The container must be labeled as "Hazardous Waste" with the full chemical name,
"5-Bromosalicylaldehyde,” and indicate the associated hazards.[4]

» Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1][2] Do not dispose of the chemical down the drain or in regular trash.[4] Contact your
institution's environmental health and safety office for guidance on disposal procedures.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Bromosalicylaldehyde is provided below for
easy reference.

Property Value

Molecular Formula C7H5Bro2

Molecular Weight 201.02 g/mol [3]

Appearance Off-white to pale yellow solid/crystal[3][6]
Melting Point 103 - 107 °C[3]

CAS Number 1761-61-1[1]

Safe Handling Workflow
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The following diagram illustrates the standard workflow for safely handling 5-
Bromosalicylaldehyde in a laboratory setting.
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Caption: Workflow for Handling 5-Bromosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 5-Bromosalicylaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098134#personal-protective-equipment-for-handling-
5-bromosalicylaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11917~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:02~~5-Bromosalicylaldehyde~~
https://www.pharmaffiliates.com/en/1761-61-1-5-bromosalicylaldehyde-pa270026694.html
https://www.benchchem.com/product/b098134#personal-protective-equipment-for-handling-5-bromosalicylaldehyde
https://www.benchchem.com/product/b098134#personal-protective-equipment-for-handling-5-bromosalicylaldehyde
https://www.benchchem.com/product/b098134#personal-protective-equipment-for-handling-5-bromosalicylaldehyde
https://www.benchchem.com/product/b098134#personal-protective-equipment-for-handling-5-bromosalicylaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

